methyl 1,3,7-trimethyl-2,4-dioxo-5-(2-thienyl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical reactions, starting from basic pyrimidine or thiophene derivatives. For example, Shaabani et al. (2009) demonstrated a one-pot, four-component synthesis method for creating disubstituted pyrido[2,3-d]pyrimidine-6-carboxamide derivatives, emphasizing the efficiency of synthesizing complex molecules through the condensation of diketene, amines, aldehydes, and 6-amino-1,3-dimethyluracil (Shaabani, Seyyedhamzeh, Maleki, Rezazadeh, & Behnam, 2009).
Molecular Structure Analysis
Detailed molecular structure analysis is pivotal for understanding the reactivity and properties of such compounds. Advanced spectroscopic techniques like NMR and IR spectroscopy, alongside X-ray crystallography, are commonly employed for structural elucidation. Pekparlak et al. (2018) utilized FT-IR, NMR, and density functional theory calculations to characterize the molecular structure of a related thioxo-dihydropyrimidine derivative, highlighting the importance of computational methods in confirming experimental data (Pekparlak, Tamer, Kanmazalp, Berber, Arslan, Avcı, Dege, Tarcan, & Atalay, 2018).
Chemical Reactions and Properties
The chemical behavior of such compounds often involves interactions with nitrating agents, highlighting the reactivity of the pyrimidine ring. Mamarakhmonov et al. (2016) studied the reactions of thieno[2,3-d]pyrimidin-4-one derivatives with nitrating agents, showing the influence of substituents and solvents on reaction pathways (Mamarakhmonov, Belen’kii, Chuvylkin, & Asqarov, 2016).
Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
Thienopyrimidine derivatives, including compounds structurally related to methyl 1,3,7-trimethyl-2,4-dioxo-5-(2-thienyl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate, have been synthesized and studied for their antimicrobial and anti-inflammatory properties. These compounds have demonstrated remarkable activity against fungi, bacteria, and inflammation, highlighting their potential in treating various infectious and inflammatory conditions (Tolba, El-Dean, Ahmed, & Hassanien, 2018).
Synthesis of Bioactive Molecules
Research into the synthesis and reactions of Biginelli-compounds, which share a core structure with the compound , has led to the development of novel pyrimidines with potential biological activities. These studies provide insights into the chemical versatility of pyrimidine derivatives and their applications in creating bioactive molecules for various therapeutic purposes (Kappe & Roschger, 1989).
Antihypertensive and Anti-ulcer Activities
Further investigations into dihydropyrimidines, a class closely related to the compound of interest, have uncovered their potential antihypertensive and anti-ulcer activities. These studies indicate the broad spectrum of biological effects that these compounds can offer, paving the way for the development of new therapeutic agents in the management of hypertension and gastric ulcers (Rana, Kaur, & Kumar, 2004); (Rana, Kaur, Chaudhary, Kumar, & Goyal, 2011).
Novel Synthetic Approaches and Functionalization
Recent advancements in synthetic chemistry have enabled the development of new synthetic routes and functionalization strategies for thieno[2,3-d]pyrimidine derivatives. These approaches have facilitated the generation of highly substituted scaffolds, expanding the utility of these compounds in medicinal chemistry and drug discovery (O'Rourke, Johnstone, Becker, Pimlott, & Sutherland, 2018).
properties
IUPAC Name |
methyl 1,3,7-trimethyl-2,4-dioxo-5-thiophen-2-yl-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c1-8-10(15(21)23-4)11(9-6-5-7-24-9)12-13(17-8)18(2)16(22)19(3)14(12)20/h5-7,11,17H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUUCHXVNUPINFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC=CS3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,7-Trimethyl-2,4-dioxo-5-thiophen-2-yl-1,2,3,4,5,8-hexahydro-pyrido[2,3-d]pyrimidine-6-carboxylic acid methyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.